Cas no 85598-51-2 (3-Nitrothiophene-2-carbonitrile)

• Product Name: 3-Nitrothiophene-2-carbonitrile
• CAS No: 85598-51-2
• MF: C₅H₂N₂O₂S
• MW: 154.146579265594
• CID: 663987
• PubChem ID: 11686939
• Update Time: 2024-10-26

3-Nitrothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Nitrothiophene-2-carbonitrile
• 2-Thiophenecarbonitrile, 3-nitro-
• DTXSID00470582
• 2-cyano-3-nitrothiophene
• DB-339483
• KKDUMKHQWFEBPK-UHFFFAOYSA-N
• SCHEMBL3839264
• 85598-51-2

• Inchi： 1S/C5H2N2O2S/c6-3-5-4(7(8)9)1-2-10-5/h1-2H
• InChI Key： KKDUMKHQWFEBPK-UHFFFAOYSA-N
• SMILES： C1(C#N)SC=CC=1[N+]([O-])=O

Computed Properties

• Exact Mass: 153.98369848g/mol
• Monoisotopic Mass: 153.98369848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.8Ų

3-Nitrothiophene-2-carbonitrile Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes